Cas no 1248949-18-9 (1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine)

• Product Name: 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine
• CAS No: 1248949-18-9
• MF: C₁₁H₂₄N₂
• MW: 184.321662902832
• CID: 5216496
• PubChem ID: 61462123
• Update Time: 2026-03-06

1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine

• Inchi： 1S/C11H24N2/c1-4-5-10(2)8-12-11-6-7-13(3)9-11/h10-12H,4-9H2,1-3H3
• InChI Key： NFRWLNRUJPKAQZ-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1)NCC(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 136
• XLogP3: 2.3
• Topological Polar Surface Area: 15.3

Additional information on 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine

Recent Advances in the Study of 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine (CAS: 1248949-18-9)

The compound 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine (CAS: 1248949-18-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine structure, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and potential therapeutic applications. The following sections provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes catalytic hydrogenation and reductive amination, achieving a yield of over 85%. This advancement is critical for scaling up production and ensuring the compound's availability for further pharmacological testing.

Pharmacological investigations have revealed that 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine exhibits notable activity as a modulator of central nervous system (CNS) receptors. In vitro studies demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. However, researchers caution that further in vivo studies are necessary to fully elucidate its efficacy and safety profile.

Another area of interest is the compound's potential role in cancer therapy. Preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicated that 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine may inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma. The mechanism of action appears to involve the disruption of mitochondrial function, leading to apoptosis. These findings, though promising, are still in the early stages and require validation through additional preclinical trials.

In addition to its therapeutic potential, researchers have also explored the pharmacokinetic properties of 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine. A recent pharmacokinetic study in rats revealed a half-life of approximately 4.5 hours and good oral bioavailability, making it a viable candidate for oral administration. These properties are crucial for its development as a drug candidate and will guide future formulation strategies.

Despite these promising developments, challenges remain. The compound's metabolic stability and potential for off-target effects are areas of ongoing investigation. Researchers are also exploring structural analogs to optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-methyl-N-(2-methylpentyl)pyrrolidin-3-amine (CAS: 1248949-18-9) represents a promising molecule with diverse therapeutic potential. Its recent advancements in synthesis, pharmacology, and pharmacokinetics underscore its relevance in modern drug discovery. Continued research will be essential to fully harness its benefits and address existing challenges, paving the way for its potential use in treating CNS disorders and cancer.